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Compound of Interest

Compound Name: N,N',N''-Trimethylguanidine

CAS No.: 6145-43-3

Cat. No.: B1605261

Get Quote

-Trimethylguanidine Scaffolds for Peptidomimetics and Heterocycle Construction

Executive Summary & Technical Distinction[1]
In the landscape of organic synthesis, "TMG" colloquially refers to 1,1,3,3-

tetramethylguanidine, a non-nucleophilic Barton base. However,

-Trimethylguanidine (sym-TMG) represents a distinct chemical entity with unique utility in drug
discovery. Unlike its tetramethylated isomer, which serves primarily as a proton scavenger,
sym-TMG functions as a privileged structural building block.

This Application Note details the use of sym-TMG and its derivatives in synthesizing bioactive

compounds. Specifically, it addresses the installation of methyl-guanidine motifs (arginine

mimetics) and the construction of nitrogen-rich heterocycles (triazinones).
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Feature
1,1,3,3-
Tetramethylguanidine
(Common TMG)

-Trimethylguanidine (Sym-

TMG)

Structure
Unsymmetrical (

)

Symmetrical (

)

Primary Role
Strong, non-nucleophilic base

(Catalyst)

Pharmacophore / Building

Block

H-Bonding Limited (Sterically hindered)
High (Multiple donor/acceptor

sites)

Key Application
Michael additions, Aldol

condensations

Peptidomimetics, Heterocycle

synthesis

Application I: Guanidinylation for Arginine Mimetics
The guanidine moiety is a critical pharmacophore found in numerous drugs (e.g., Metformin,

Cimetidine) and bioactive peptides (Arginine). The

-trimethyl substitution pattern is particularly valuable for creating lipophilic arginine analogs that
can cross cell membranes more effectively than their unsubstituted counterparts.

Mechanism of Action
The synthesis relies on electrophilic activation of the guanidine core. Sym-TMG derivatives

(often protected) react with primary or secondary amines to transfer the guanidine group. This

process, known as guanidinylation, transforms an amine-bearing scaffold into a guanidine-

bearing bioactive.

Protocol: Synthesis of -Trimethylguanidinyl-Peptides
Target: Installation of a methylated arginine mimic onto a lysine side chain.

Reagents Required:
Substrate: Peptide with free

-amino group (Lysine residue), resin-bound.
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Reagent:

-Di-Boc-

-triflyl-guanidine (Activated sym-TMG precursor).

Base:

-Diisopropylethylamine (DIPEA).

Solvent: Dichloromethane (DCM) / Dimethylformamide (DMF).

Step-by-Step Methodology:
Resin Preparation:

Swell 100 mg of peptide-resin (loading 0.5 mmol/g) in DCM for 20 minutes.

Drain and wash with DMF (3x).

Activation:

In a separate vial, dissolve

-Di-Boc-

-triflyl-guanidine (3.0 equiv relative to resin loading) in 2 mL DMF.

Add DIPEA (4.0 equiv). The solution should remain clear.

Note: The triflyl group is an excellent leaving group, making the central carbon highly

electrophilic.

Coupling (Guanidinylation):

Add the activated reagent solution to the resin.

Agitate at Room Temperature (RT) for 4–6 hours.

Monitoring: Perform a Kaiser test. A negative result (no blue color) indicates complete

consumption of the free amine.
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Deprotection:

Wash resin with DMF (5x) and DCM (5x).

Treat with 50% Trifluoroacetic acid (TFA) in DCM for 30 minutes to remove Boc protecting

groups and cleave from resin (if desired).

Purification:

Precipitate the crude peptide in cold diethyl ether.

Purify via RP-HPLC (C18 column, Acetonitrile/Water gradient).

Application II: Synthesis of Bioactive Heterocycles
(Triazinones)
-Trimethylguanidine is a key intermediate in the synthesis of triazinone herbicides (e.g.,
Hexazinone) and related antiviral scaffolds. The symmetric distribution of methyl groups directs
the cyclization regioselectivity.

Pathway Visualization
The following diagram illustrates the divergence between using TMG as a base versus a

building block.
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Figure 1: Decision tree illustrating the synthetic divergence between common TMG (base) and

sym-TMG (building block) in bioactive synthesis.

Protocol: Cyclization to Triazinone Core
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Context: Synthesis of Hexazinone analogs (Photosystem II inhibitors / Antiviral screening).

Carbamate Formation:

React the amine substrate with ethyl chloroformate to form the carbamate intermediate.

Conditions: THF,

, 1 hour.

Guanidine Incorporation:

React the carbamate with

-Trimethylguanidine (generated in situ or added as free base).

Stoichiometry: 1.1 equiv sym-TMG.

Solvent: Toluene or Xylene.

Thermal Cyclization:

Heat the mixture to reflux (

).

The internal nucleophilic attack of the guanidine nitrogen onto the carbamate carbonyl

releases ethanol and closes the ring.

Yield Optimization: Use a Dean-Stark trap to remove ethanol, driving the equilibrium

forward.

Advanced Concept: Design of Organic Superbases
While sym-TMG itself is a base, its true power lies in "Superbase" design. By substituting the

nitrogens with side chains capable of intramolecular hydrogen bonding (e.g., 3-

dimethylaminopropyl groups), the basicity is enhanced significantly (up to 15-20 kcal/mol higher

proton affinity than standard TMG).[1]
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Relevance: These "proton sponges" are used to catalyze reactions in sensitive bioactive

synthesis where metal catalysts must be avoided.

Mechanism: Upon protonation, the symmetric structure allows the proton to be "trapped" by

multiple internal H-bonds, stabilizing the conjugate acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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